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chlorophenyl)-1,3-thiazole
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Cat. No.: B1607988
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Technical Monograph: 4-(Chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole

Part 1: Executive Summary

4-(Chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole (CAS 588676-51-1) is a specialized
heterocyclic building block utilized primarily in medicinal chemistry and drug discovery.
Belonging to the class of 2,4-disubstituted thiazoles, this compound serves as a critical
electrophilic scaffold. Its core value lies in the dual functionality: the ortho-chlorophenyl moiety
provides steric bulk and lipophilicity essential for active site binding (e.g., in calcium channels),
while the chloromethyl group acts as a versatile "warhead" for nucleophilic substitution,
allowing the rapid attachment of diverse pharmacophores.

Part 2: Chemical Identity & Physical Properties

This compound is characterized by a thiazole ring substituted at the 2-position with an ortho-
chlorophenyl group and at the 4-position with a reactive chloromethyl group.

Table 1: Physicochemical Profile
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Property Data

Chemical Name 4-(Chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole
CAS Number 588676-51-1

Molecular Formula C10H7CI2NS

Molecular Weight 244.14 g/mol

) Solid (typically off-white to pale yellow
Physical State i
crystalline powder)

Solubilit Soluble in DCM, Chloroform, Toluene; sparingly
olubili
Y soluble in water.

MDL Number MFCD09839422 (Generic analog reference)

) Thiazole (aromatic heterocycle), Chloromethyl
Key Functional Groups ] ) N
(electrophile), o-Chlorophenyl (lipophilic anchor)

Part 3: Synthesis & Manufacturing

The most robust and authoritative method for synthesizing this scaffold is the Hantzsch
Thiazole Synthesis.[1] This cyclocondensation reaction involves the interaction of a thioamide
with an

-haloketone.

Mechanism of Action

The sulfur atom of the 2-chlorothiobenzamide acts as a nucleophile, attacking the methylene
carbon of 1,3-dichloroacetone. This is followed by an intramolecular cyclization and
dehydration to form the aromatic thiazole ring.

Experimental Protocol

Standardized protocol adapted from dihydropyridine analogue synthesis [1].
Reagents:

e 2-Chlorothiobenzamide (1.0 eq)
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e 1,3-Dichloroacetone (1.0 eq)
¢ Solvent: Toluene (anhydrous preferred)
Step-by-Step Methodology:

o Preparation: Charge a reaction vessel with 1,3-dichloroacetone (0.1 mol) dissolved in
Toluene (100 mL).

o Addition: Add 2-chlorothiobenzamide (0.1 mol) to the stirred solution.
» Reaction: Heat the mixture to reflux (approx. 110°C) for 3 hours.

o Process Control: Monitor reaction progress via TLC (Thin Layer Chromatography) using a
Hexane:Ethyl Acetate system. Look for the disappearance of the thioamide spot.

o Work-up: Remove the solvent under reduced pressure (rotary evaporation).

 Purification: Resuspend the residue in water (200 mL) to precipitate the crude product. Filter
the solid.[1][2]

o Crystallization: Recrystallize from methanol to yield pure 4-(chloromethyl)-2-(2-
chlorophenyl)-1,3-thiazole.

Yield Expectations: Typical yields range from 65% to 80% depending on the purity of the
starting thioamide.

Part 4: Visualization of Synthesis & Reactivity

The following diagram illustrates the Hantzsch synthesis pathway and the downstream
reactivity of the chloromethyl handle.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://pdf.benchchem.com/15251/An_In_depth_Technical_Guide_to_the_Synthesis_of_4_Methoxymethyl_thiazole_from_Simple_Precursors.pdf
https://www.ias.ac.in/article/fulltext/jcsc/091/06/0457-0461
https://www.benchchem.com/product/b1607988/docs?utm_src=pdf-body#4-chloromethyl-2-2-chlorophenyl-1-3-thiazole-cas-number
https://www.benchchem.com/product/b1607988/docs?utm_src=pdf-body#4-chloromethyl-2-2-chlorophenyl-1-3-thiazole-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607988?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Chlorothiobenzamide Nucleophilic Attack (Toluene, Reflux)

__________________
4-(Chloromethyl)-2-(2-chlorophenyl)
-1,3-thiazole (CAS 588676-51-1)

Click to download full resolution via product page

Figure 1: Synthesis via Hantzsch reaction and divergent synthesis pathways.

Part 5: Applications in Drug Discovery

This scaffold is not merely a chemical curiosity; it is a "privileged structure™ in medicinal
chemistry.[3]

1. Calcium Channel Modulation (Sperm Immobilization) Research indicates that derivatives of
this thiazole, specifically when linked to dihydropyridine-like structures or oxidized to the
aldehyde, interact with L-type and T-type calcium channels.

e Mechanism: The ortho-chloro substituent on the phenyl ring forces a non-planar
conformation, often critical for fitting into the hydrophobic pockets of ion channel proteins [1].

» Application: Development of non-hormonal male contraceptives via sperm immobilization.

2. Antimicrobial & Antifungal Agents The chloromethyl group allows for the attachment of azoles
or other nitrogen-bearing heterocycles.

e Logic: Thiazoles mimic the histidine residue or bind to specific bacterial DNA gyrase sites.
The 2-(2-chlorophenyl) motif is often found in antifungal agents (e.g., related to the
pharmacophore of Luliconazole, though the core differs), enhancing membrane permeability

due to lipophilicity.

3. Synthetic Intermediate Utility
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Sommelet Reaction: The chloromethyl group can be converted to an aldehyde (CHO) using
hexamethylenetetramine. This aldehyde is a gateway to Knoevenagel condensations.

Mercaptan Coupling: Reaction with thiols yields thioethers, often used to link the thiazole to
peptide backbones or other macromolecular targets.

Part 6: Safety & Handling (MSDS Highlights)

As a potent alkylating agent (alkyl halide), this compound must be handled with strict safety

protocols.

Hazards:

o Skin/Eye Irritant: Causes severe skin burns and eye damage (Category 1B).

o Sensitizer: Potential skin sensitizer due to alkylation of skin proteins.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). The
chloromethyl group is susceptible to hydrolysis if exposed to moisture over long periods.

Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber
(to neutralize HCI and SOx gases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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